Cas no 37562-60-0 (L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)-)

• Product Name: L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)-
• CAS No: 37562-60-0
• MF: C₁₁H₉F₄NO₃
• MW: 279.187677145004
• CID: 3954117
• PubChem ID: 22815800
• Update Time: 2025-10-28

L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)-
• L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- (9CI)
• 4-Fluoro-N-(trifluoroacetyl)-L-phenylalanine
• DB-266565
• SCHEMBL908204
• DTXSID00628420
• (2S)-3-(4-fluorophenyl)-2-(trifluoroacetamido)propanoic acid
• EN300-28285468
• 37562-60-0

• Inchi： 1S/C11H9F4NO3/c12-7-3-1-6(2-4-7)5-8(9(17)18)16-10(19)11(13,14)15/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m0/s1
• InChI Key： OACPVMRRXBOETJ-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(F)C=C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.05185580Da
• Monoisotopic Mass: 279.05185580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)-

Introduction to L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- (CAS No. 37562-60-0)

L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)-, is a specialized chemical compound with the CAS number 37562-60-0. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. The presence of both fluoro and trifluoroacetyl groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound is derived from L-phenylalanine, an essential amino acid that plays a crucial role in protein synthesis and various metabolic pathways. The introduction of a 4-fluoro substituent and a trifluoroacetyl group at the amine position enhances its reactivity and makes it a valuable building block in drug discovery and development. The fluorine atoms, particularly the trifluoromethyl group, are known for their ability to improve metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacological properties. Studies have shown that fluorine atoms can modulate the electronic and steric properties of molecules, leading to improved bioavailability and efficacy. For instance, L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- has been explored as a precursor in the synthesis of fluorinated peptides and proteins, which exhibit improved stability and bioactivity compared to their non-fluorinated counterparts.

The trifluoroacetyl group in this compound also contributes to its utility as a synthetic intermediate. Trifluoroacetylation is a common chemical modification used to enhance the solubility and reactivity of peptides and proteins. This modification is particularly useful in the development of enzyme inhibitors and other therapeutic agents where specific interactions with biological targets are required.

Recent advancements in computational chemistry have further highlighted the potential of L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- in drug design. Molecular modeling studies have demonstrated that the introduction of fluorine atoms can significantly alter the binding affinity of drug candidates to their target proteins. This has led to the development of new algorithms and software tools that predict the impact of fluorination on molecular properties, thereby accelerating the drug discovery process.

The compound's structural features also make it a candidate for use in materials science applications. Fluorinated compounds are known for their low surface energy and hydrophobicity, which can be advantageous in coatings, adhesives, and other functional materials. Research is ongoing to explore the use of L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- as a monomer or intermediate in the synthesis of advanced materials with tailored properties.

In conclusion, L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- (CAS No. 37562-60-0) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, including the presence of fluoro and trifluoroacetyl groups, make it a valuable tool for synthetic chemists and drug developers. As research continues to uncover new applications for fluorinated compounds, L-Phenylalanine, 4-fluoro-N-(trifluoroacetyl)- is poised to play a crucial role in advancing both medicinal chemistry and materials science.